(1S,3R)-3-[(2-Methylpropan-2-yl)oxy]-7-oxaspiro[3.5]nonan-1-ol

• IUPAC Name: (1S,3R)-3-[(2-methylpropan-2-yl)oxy]-7-oxaspiro[3.5]nonan-1-ol
• InChI: InChI=1S/C12H22O3/c1-11(2,3)15-10-8-9(13)12(10)4-6-14-7-5-12/h9-10,13H,4-8H2,1-3H3/t9-,10+/m0/s1
• InChI Key: DVOCVNMUOZTHIO-VHSXEESVSA-N
• Canonical SMILES: CC(C)(C)OC1CC(C12CCOCC2)O
• Isomeric SMILES: CC(C)(C)O[C@@H]1C[C@@H](C12CCOCC2)O
• Molecular Formula: C12H22O3
• Molecular Weight: 214.30 g/mol
• CAS No.: 2126144-29-2

Description

(1S,3R)-3-[(2-Methylpropan-2-yl)oxy]-7-oxaspiro[3.5]nonan-1-ol is a useful research compound. Its molecular formula is C12H22O3 and its molecular weight is 214.305. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of β-Lactones : A study by Wedler and Schick (2003) discusses the synthesis of β-lactones, including compounds related to (1S,3R)-3-[(2-Methylpropan-2-yl)oxy]-7-oxaspiro[3.5]nonan-1-ol, through the aldolization of ketones with phenyl ester enolates. This synthesis method is significant in producing various lactone structures with potential applications in chemical and pharmaceutical industries (Wedler & Schick, 2003).

• Nucleophilic Ring Opening : Santos et al. (2000) explored the nucleophilic ring opening of epoxides, leading to the formation of functionalized 2-oxaspiro and 2-oxabicyclo derivatives, which are key structural subunits in bioactive compounds. This research contributes to the understanding of how certain structural derivatives, related to the compound , can be synthesized (Santos et al., 2000).

• Model Study for Anisatin Synthesis : Kato, Kitahara, and Yoshikoshi (1985) conducted a model study for the synthesis of anisatin, involving compounds structurally related to this compound. This research is critical for understanding the synthetic pathways of complex natural products and their analogs (Kato, Kitahara, & Yoshikoshi, 1985).

Biological and Pharmaceutical Applications

• Anti-coronavirus Activity : Apaydın et al. (2019) synthesized a series of compounds including 1-thia-4-azaspiro derivatives, which showed inhibitory effects against human coronavirus replication. This suggests potential therapeutic applications of related spirocyclic compounds in antiviral drug development (Apaydın et al., 2019).

• Antihypertensive Activity : Caroon et al. (1981) studied a series of 1-oxa-3,8-diazaspiro derivatives for their antihypertensive effects, highlighting the potential of these spiro compounds in developing new cardiovascular drugs (Caroon et al., 1981).

• Pheromone Analogues for Pest Control : Solari et al. (2007) examined oxaspiropentane derivatives as effective sex pheromone analogues in the gypsy moth, indicating potential applications in pest control and management strategies (Solari et al., 2007).